molecular formula C6H3IN2 B8630971 2-Pyridinecarbonitrile, 6-iodo-

2-Pyridinecarbonitrile, 6-iodo-

Cat. No.: B8630971
M. Wt: 230.01 g/mol
InChI Key: LPXMCRHRPUVIDD-UHFFFAOYSA-N
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Description

2-Pyridinecarbonitrile, 6-iodo- is a useful research compound. Its molecular formula is C6H3IN2 and its molecular weight is 230.01 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C6H3IN2

Molecular Weight

230.01 g/mol

IUPAC Name

6-iodopyridine-2-carbonitrile

InChI

InChI=1S/C6H3IN2/c7-6-3-1-2-5(4-8)9-6/h1-3H

InChI Key

LPXMCRHRPUVIDD-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=NC(=C1)I)C#N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

6-Chloro-pyridine-2-carbonitrile (5.0 g, 36 mmol) was taken up in propionitrile (35 mL). To this was added TMSCl (4.6 mL, 36 mmol) and sodium iodide (16.0 g, 108 mmol) and the solution was heated to 90° C. for 16 h. The solution was cooled and quenched by the addition of 2M sodium hydroxide (35 mL) The mixture was extracted with ethyl acetate (3×30 mL) and washed with water (1×50 mL) and saturated aqueous sodium bisulfate. The combined organic layers were dried over sodium sulfate and concentrated. The residue was purified by flash chromatography (silica-gel) using 0-100% ethyl acetate in hexanes to afford 4.6 g of the title compound.
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Synthesis routes and methods II

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